[2-(2-chloro-6-methylphenoxy)ethyl]amine hydrochloride

Specification

• Molecular Formula: C9H13Cl2NO
• Molecular Weight: 222.11 g/mol
• IUPAC Name: 2-(2-chloro-6-methylphenoxy)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C9H12ClNO.ClH/c1-7-3-2-4-8(10)9(7)12-6-5-11;/h2-4H,5-6,11H2,1H3;1H
• Standard InChI Key: UVDJEOZEWVHXDJ-UHFFFAOYSA-N
• SMILES: CC1=C(C(=CC=C1)Cl)OCCN.Cl
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)OCCN.Cl

Introduction

[2-(2-Chloro-6-methylphenoxy)ethyl]amine hydrochloride is a chemical compound with the CAS numbers 1048664-09-0 and 26646-31-1. Its molecular formula is C9H13Cl2NO, indicating it contains a phenoxyethylamine backbone with a chloro and methyl substitution on the phenyl ring. This compound is of interest in various chemical and pharmaceutical applications due to its unique structure and potential biological activities.

Synthesis and Preparation

The synthesis of [2-(2-chloro-6-methylphenoxy)ethyl]amine hydrochloride typically involves the reaction of 2-chloro-6-methylphenol with ethylene oxide or a similar reagent to form the phenoxyethyl intermediate, followed by amination to introduce the amine group. The hydrochloride salt is then formed by treating the amine with hydrochloric acid.

Biological and Pharmaceutical Applications

While specific biological activities of [2-(2-chloro-6-methylphenoxy)ethyl]amine hydrochloride are not extensively documented, compounds with similar structures are explored for their potential in various therapeutic areas. For instance, phenoxyalkyl derivatives like KM-408 have shown promise as anticonvulsants and analgesics for neuropathic pain management. The structural similarity suggests that [2-(2-chloro-6-methylphenoxy)ethyl]amine hydrochloride might also exhibit interesting pharmacological properties, although detailed studies are needed to confirm this.